Cas no 474651-48-4 (5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-)
474651-48-4 structure
Product Name:5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
CAS No:474651-48-4
MF:C11H11NO3
MW:205.209943056107
CID:931031
PubChem ID:45123197
Update Time:2025-04-19
5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
- 474651-48-4
- 5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl-
- 4-(Hydroxymethyl)-4-methyl-2-phenyloxazol-5(4H)-one
- DB-272974
-
- Inchi: 1S/C11H11NO3/c1-11(7-13)10(14)15-9(12-11)8-5-3-2-4-6-8/h2-6,13H,7H2,1H3
- InChI Key: QKHVJLKLFKXZRL-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC(C1=O)(C)CO
Computed Properties
- Exact Mass: 205.074
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
- XLogP3: 1.5
5(4H)-Oxazolone, 4-(hydroxymethyl)-4-methyl-2-phenyl- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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